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Compound of Interest |

Compound Name: 4-Chloro-2-ethylpyrimidine
CAS No.: 14331-51-2
Cat. No.: B576609
. J

Topic: 4-Chloro-2-ethylpyrimidine Safety Data Sheet (SDS) Information Document Type:
Technical Safety & Handling Guide Target Audience: Medicinal Chemists, Process Safety
Engineers, and Lab Managers.

Technical Safety Guide: 4-Chloro-2-ethylpyrimidine

CAS No: 14331-51-2 | Formula: CeH7CINz | Mol.[1] Weight: 142.59 g/mol [1]

Executive Summary & Chemical Utility

4-Chloro-2-ethylpyrimidine is a specialized heterocyclic building block predominantly used in
the synthesis of pharmaceutical scaffolds. Its core utility lies in the C4-chlorine atom, which
serves as an excellent leaving group for Nucleophilic Aromatic Substitution (SnAr) reactions.
This reactivity, while valuable for synthesis, dictates its safety profile: the compound is
moisture-sensitive and capable of generating hydrochloric acid (HCI) upon hydrolysis,
necessitating strict moisture-free handling and storage protocols.

Chemical Identity & Physical Characterization

Data synthesized from analog comparisons and specific CAS registry entries.
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Property Specification Technical Insight
Color change to dark
Colorless to pale yellow liquid yellow/brown indicates
Appearance ) ] o )
(or low-melting solid) oxidative degradation or
hydrolysis.
High boiling point suggests low
N ) ~170-175°C (Predicted based J 9P 9
Boiling Point vapor pressure, but aerosols
on Methyl analog) ) )
remain a respiratory hazard.
Denser than water; sinks in
Density ~1.1-1.2 g/cm?3 aqueous spills, complicating
cleanup.
) Do not use agueous extraction
- Soluble in DCM, EtOAc, ) ] ]
Solubility ) without buffering; rapid
DMSO; Decomposes in Water ]
hydrolysis occurs.
o - ) Highly reactive toward amines,
Reactivity Electrophilic (SnAr active)

thiols, and alkoxides.

Hazard Identification & Mechanistic Risk Assessment

Unlike standard SDS templates, we analyze why these hazards exist based on the molecule's

electronic structure.

GHS Classification:WARNING[2][3]

e H315: Causes skin irritation.[3][4][5][6][7]

e H319: Causes serious eye irritation.[3][4][5][6][7][8][9]

o H335: May cause respiratory irritation.[4][5][6][8]

The "Hidden" Hazard: Hydrolytic Acid Generation The electron-deficient pyrimidine ring

activates the C4-chlorine. Upon contact with moisture (in air or mucous membranes), the

following reaction occurs:
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Safety Implication: While labeled an "Irritant,” prolonged contact with moisture on skin or eyes
will generate localized hydrochloric acid, potentially escalating the injury to a chemical burn.

Visualizing the Reactivity Hazard:

S s o . 2-Ethylpyrimidin-4-ol
(Sl EIE  Nucleophilic Attack Elimination (ihactive)
Transition State /
(Tetrahedral) Leaving Group
Moisture / Humidity \> H(((::Io(r;rzzlicg)ld

Figure 1: Hydrolysis Mechanism Generating Acidic Hazards

Click to download full resolution via product page

Figure 1: The mechanism by which the compound generates corrosive byproducts upon
exposure to moisture.

Safe Handling & Containment Strategy

Protocol Grounding: Handling procedures must prevent the SnAr hydrolysis described above.
A. Engineering Controls

e Primary: Handle exclusively in a Chemical Fume Hood or Glovebox.

o Atmosphere: Use dry nitrogen or argon lines for transfers. The compound is hygroscopic.

B. Personal Protective Equipment (PPE) Matrix
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Gloves
Task Severity (Material/IThickness

)

Eye Protection

Body Protection

Nitrile (Double gloved,

Analytical (<100 mg) Safety Glasses Lab Coat
0.11mm)
Preparative (100 mg - Nitrile + Laminate )
Chemical Goggles Lab Coat + Apron
109g) outer

Butyl Rubber or Silver

Bulk Transfer (>10 g) )
Shield

Face Shield +
Goggles

Tyvek Suit

C. Storage Conditions

o Temperature: Refrigerate (2—8°C).

o Headspace: Purge container with Nitrogen/Argon after every use.

» Incompatibility: Store away from strong oxidizers and especially away from amines/bases to

prevent exothermic polymerization or premature reaction.

Emergency Response Protocols

Self-validating logic: Treat the symptom by neutralizing the chemical cause.

A. First Aid

o Eye Contact: Flush with water for 15 minutes.[7][8] Critical Step: Check pH of eye runoff if
possible; continue flushing until neutral. The HCI byproduct causes rapid damage.

o Skin Contact: Wash with soap and water.[4][5][7] Do not use ethanol; it may increase skin

absorption.

¢ Inhalation: Move to fresh air. If coughing persists, suspect HCl inhalation and seek medical

monitoring for pulmonary edema.

B. Spill Cleanup Workflow Do not simply wipe up. You must neutralize the potential acid

generator.
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Spill Detected

Volume > 50 mL?

Yes No

Evacuate Lab Don PPE:

Call HazMat Double Nitrile + Goggles

Cover with Dry Sand
or Vermiculite

Treat waste with
Dilute NaHCO3

Dispose as
Halogenated Waste

Figure 2: Decision Logic for Spill Remediation

Click to download full resolution via product page

Figure 2: Step-by-step decision matrix for safely managing spills.

Waste Disposal & Environmental Fate

o Disposal Class: Halogenated Organic Waste.

e Pre-treatment: If the compound is old or degraded, quench carefully with dilute aqueous
sodium hydroxide (NaOH) to convert the reactive chloride to the inert hydroxyl form before
disposal (check local regulations before onsite treatment).
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¢ Environmental Impact: Harmful to aquatic life due to pH shifts (HCI release) and
organochlorine persistence. Do not release to drains.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [4-Chloro-2-ethylpyrimidine safety data sheet (SDS)
information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b576609#4-chloro-2-ethylpyrimidine-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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